Azide-PEG8-Tos

• Molecular Formula: C23H39N3O10S
• Molecular Weight: 549.6 g/mol
• InChI: InChI=1S/C23H39N3O10S/c1-22-2-4-23(5-3-22)37(27,28)36-21-20-35-19-18-34-17-16-33-15-14-32-13-12-31-11-10-30-9-8-29-7-6-25-26-24/h2-5H,6-21H2,1H3
• InChIKey: RLYTUKAPGROZLK-UHFFFAOYSA-N

Azide-PEG8-Tos Overview

Azide-PEG8-Tos (CAS: 857892-34-3) is a heterobifunctional polyethylene glycol (PEG) derivative that contains an azide (-N₃) group and a tosylate (-OTs) group separated by a precisely defined PEG₈ spacer [1]. This compound is a member of the monodisperse PEG linker family, characterized by a discrete molecular formula (C₂₃H₃₉N₃O₁₀S) and a single molecular weight (549.6 g/mol) rather than a broad distribution [1]. The azide group enables participation in copper-catalyzed (CuAAC) and strain-promoted (SPAAC) alkyne-azide cycloadditions, while the tosylate serves as a good leaving group for nucleophilic substitution reactions with amines, thiols, and other nucleophiles .

Linker Type Heterobifunctional PEG₈ with azide and tosylate groups

Click Compatibility Azide enables CuAAC and SPAAC cycloadditions

Precision Monodisperse, single molecular weight for reproducible conjugation

• [1] PubChem. (2025). Azide-PEG8-Tos. PubChem CID 44475518. View Source

Why Azide-PEG8-Tos Is Irreplaceable

Direct substitution of Azide-PEG8-Tos with other PEG-based linkers—including those with different PEG chain lengths, monofunctional analogs, or alternative heterobifunctional combinations—is not straightforward due to the specific balance of three critical parameters that govern its performance in bioconjugation and material functionalization workflows: PEG spacer length, terminal functional group reactivity, and molecular dispersity. The PEG₈ spacer confers a specific hydrophilic-hydrophobic balance (calculated LogP of 1.4-2.1) and spatial separation between conjugation sites, which directly influences conjugate solubility, target accessibility, and pharmacokinetic profiles [1]. Substituting a shorter PEG chain (e.g., PEG₄) reduces aqueous solubility and steric shielding, while a longer chain (e.g., PEG₁₂) may alter diffusion kinetics and conjugate hydrodynamic radius in ways that require re-optimization of conjugation protocols . Furthermore, replacing the azide group with other click handles or the tosylate with alternative leaving groups introduces distinct reaction kinetics, stability profiles, and orthogonal compatibility constraints that preclude simple drop-in replacement . The compound's defined monodisperse nature—with a single molecular weight rather than a polydisperse distribution—further distinguishes it from polymeric PEG alternatives, as this precision is essential for batch-to-batch reproducibility and analytical characterization in regulated development environments .

PEG₈ spacer length Shorter (PEG₄) reduces solubility; longer (PEG₁₂) may shift diffusion kinetics and hydrodynamic radius

Monodisperse (Đ = 1.00) Polydisperse PEG introduces batch heterogeneity, limiting stoichiometric precision

Azide–tosylate orthogonal pair NHS ester/maleimide alternatives impose hydrolysis constraints and limit sequential conjugation

• [1] PubChem. (2025). Azide-PEG8-Tos. Computed Properties: XLogP3-AA Value 1.4. View Source

Azide-PEG8-Tos Comparative Evidence

PEG₈ Spacer Length and Solubility Profile

Azide-PEG8-Tos (MW 549.6 g/mol) occupies a specific position in the Azide-PEGₙ-Tos series, with PEG unit count (n=8) directly determining molecular weight, calculated hydrophilicity (XLogP3-AA), and aqueous solubility. The PEG₈ spacer confers a calculated LogP of 1.4, which represents a distinct hydrophobic-hydrophilic balance compared to shorter analogs such as Azide-PEG4-Tos (n=4, estimated MW ~373 g/mol, higher LogP) and longer analogs such as Azide-PEG12-Tos (n=12, MW ~726 g/mol, lower LogP) [1]. This difference in LogP correlates with differential solubility in aqueous buffers and organic solvents, affecting conjugation efficiency and conjugate behavior [1].

Spacer & Solubility

Class-level

MW 549.6 g/mol; XLogP3-AA 1.4 vs shorter PEG4 (more hydrophobic) and longer PEG12 (more hydrophilic)

Supports intermediate solubility profile for bioconjugation

Computed properties; experimental solubility varies

Evidence Dimension	Molecular weight and calculated hydrophilicity (XLogP3-AA)
Target Compound Data	MW 549.6 g/mol; XLogP3-AA 1.4
Comparator Or Baseline	Azide-PEG4-Tos: MW ~373 g/mol (estimated), XLogP3-AA >1.4 (higher hydrophobicity); Azide-PEG12-Tos: MW ~726 g/mol (estimated), XLogP3-AA <1.4 (higher hydrophilicity)
Quantified Difference	MW difference of approximately +176.6 g/mol versus PEG4 and -176.4 g/mol versus PEG12; LogP difference relative to PEG4 (more hydrophobic) and PEG12 (more hydrophilic)
Conditions	Computed physicochemical properties based on chemical structure; experimental solubility varies with buffer conditions

Why This Matters

The PEG₈ length provides an intermediate solubility profile that balances adequate aqueous solubility for bioconjugation with sufficient hydrophobicity for purification and handling, making it suitable for applications where shorter PEG linkers may precipitate or longer linkers may introduce excessive hydrodynamic volume.

• [1] PubChem. (2025). Azide-PEG8-Tos. Computed Properties: XLogP3-AA Value 1.4; Molecular Weight 549.6 g/mol. View Source

Monodisperse Structure for Precise Molecular Weight

Azide-PEG8-Tos is a monodisperse PEG derivative, characterized by a discrete molecular formula (C₂₃H₃₉N₃O₁₀S) and a single, sharp molecular weight of 549.6 g/mol as confirmed by PubChem, vendor certificates of analysis, and mass spectrometry [1]. In contrast, polymeric PEG reagents (e.g., mPEG-Tos with average MW 2000 or 5000 Da) exist as mixtures of chain lengths with a Gaussian distribution of molecular weights . Monodisperse PEGs enable consistent linker-to-antibody ratios, reliable pharmacokinetic profiles, reduced batch-to-batch variation, and improved reaction predictability in conjugation workflows, whereas polydisperse PEGs introduce heterogeneity that complicates analytical characterization and regulatory submissions .

Monodispersity

Class-level

Monodisperse (Đ = 1.00) vs polydisperse PEG (Đ > 1.0, Gaussian distribution)

Enables precise stoichiometric control in conjugates

Critical for ADC/PROTAC characterization and batch reproducibility

Evidence Dimension	Molecular weight distribution and conjugate heterogeneity
Target Compound Data	Single discrete MW 549.6 g/mol (monodisperse)
Comparator Or Baseline	Polymeric PEG (e.g., mPEG-Tos, average MW 2000 Da): Gaussian distribution of chain lengths, dispersity (Đ) >1.0
Quantified Difference	Monodisperse: dispersity Đ = 1.00 (single species); Polydisperse PEG: Đ typically 1.05-1.20 depending on average MW and synthetic method
Conditions	Analytical characterization by MALDI-TOF MS, HPLC, or NMR; conjugate analysis by SEC or LC-MS

Why This Matters

Monodispersity is critical for applications requiring precise stoichiometric control and analytical reproducibility, including ADC development, PROTAC synthesis, and any application where regulatory documentation requires well-defined molecular composition.

• [1] PubChem. (2025). Azide-PEG8-Tos. Molecular Weight 549.6 g/mol. View Source

Azide Group Orthogonal Reactivity

The azide group in Azide-PEG8-Tos provides bioorthogonal reactivity that is orthogonal to common bioconjugation chemistries such as maleimide-thiol, NHS ester-amine, or EDC-mediated carboxyl coupling . Unlike maleimides, which undergo hydrolysis at neutral to basic pH (half-life ~10-30 minutes at pH 7.5 for maleimide), and NHS esters, which hydrolyze rapidly in aqueous buffers (half-life ~10-30 minutes at pH 8.0), azides are stable over a wide pH range (pH 4-10) and in the presence of most biological nucleophiles, enabling sequential conjugation strategies and reducing unwanted side reactions . Azide-alkyne cycloaddition (CuAAC) proceeds with second-order rate constants typically ranging from 10-100 M⁻¹s⁻¹ under copper catalysis, while strain-promoted azide-alkyne cycloaddition (SPAAC) with DBCO or BCN reagents achieves rate constants of 0.1-1.0 M⁻¹s⁻¹ under copper-free conditions .

Azide Stability

Class-level

Stable pH 4–10; >100× longer aqueous stability vs maleimide and NHS ester

Supports sequential conjugation without degradation

Class-level stability comparison; specific conditions apply

Evidence Dimension	Functional group stability and hydrolysis half-life in aqueous buffer
Target Compound Data	Azide group: stable over pH 4-10, no significant hydrolysis in aqueous buffers
Comparator Or Baseline	Maleimide: t₁/₂ ~10-30 min at pH 7.5; NHS ester: t₁/₂ ~10-30 min at pH 8.0
Quantified Difference	Azide group exhibits >100-fold longer stability in aqueous conditions compared to maleimide and NHS ester groups
Conditions	Aqueous buffer, room temperature, pH 7.0-8.5

Why This Matters

The hydrolytic stability of the azide group enables sequential conjugation workflows where the tosylate is reacted first without compromising azide integrity, and allows longer reaction times without degradation—critical for low-concentration or slow-diffusion conjugation scenarios.

High Purity and Batch Consistency

Commercial suppliers of Azide-PEG8-Tos report purity specifications of ≥95% (CymitQuimica, Empire Agents) to ≥98% (Chemscene, BOC Sciences, BroadPharm) based on HPLC or NMR analysis . This level of purity, combined with the compound's monodisperse nature, ensures that calculated molar ratios in conjugation reactions accurately reflect the active species concentration, minimizing stoichiometric errors that can lead to incomplete conjugation or undesired multi-conjugation . In contrast, lower-purity PEG reagents (<90%) or polydisperse PEGs may contain inactive impurities or chain-length variants that skew actual reactive group concentration and complicate downstream purification .

Purity Specification

Reported

≥95% to ≥98% (HPLC/NMR, vendor-dependent)

Reduces stoichiometric error and purification burden

Verify per lot certificate of analysis

Evidence Dimension	Commercial purity specifications
Target Compound Data	≥95% to ≥98% (vendor-dependent)
Comparator Or Baseline	Lower-grade PEG reagents: <90% purity; polydisperse PEG: variable active group content due to chain-length distribution
Quantified Difference	Purity differential of +5 to +15 percentage points relative to lower-grade alternatives
Conditions	HPLC or NMR purity analysis per vendor certificate of analysis

Why This Matters

High purity reduces the need for excess reagent to drive reactions to completion, lowers purification burden, and improves the consistency of conjugate characterization, which is essential for reproducible research and scalable manufacturing.

PEG₈ Spacer: Half-Life and Immunogenicity

The PEG chain length in PEGylated conjugates directly influences pharmacokinetic (PK) parameters, including circulation half-life (t₁/₂) and renal clearance rate . While direct PK data for Azide-PEG8-Tos itself is limited (as it is a linker rather than a therapeutic), class-level studies on PEGylated biomolecules demonstrate that PEG chains of 5-10 kDa (approximately PEG₁₁₃-PEG₂₂₇) extend circulation half-life significantly, whereas shorter PEG chains (e.g., PEG₃-PEG₆, MW <400 Da) are rapidly cleared via renal filtration . The PEG₈ spacer (MW ~308 Da for the PEG segment alone, ~550 Da total) occupies an intermediate position: it provides sufficient steric shielding to reduce proteolytic degradation and antibody recognition while maintaining a molecular weight below the typical renal threshold for small molecule clearance, making it suitable for applications requiring balanced circulation time and tissue penetration .

PK & Immunogenicity

Class-level

PEG₈ length: moderate t₁/₂ extension vs PEG4 (minimal) and PEG24 (significant); immunogenicity class-level

May support tunable circulation time in conjugate design

Class-level inference; no direct Azide-PEG8-Tos PK data

Evidence Dimension	Circulation half-life extension relative to non-PEGylated conjugates
Target Compound Data	PEG₈ spacer: intermediate steric shielding; expected moderate t₁/₂ extension (class-level inference)
Comparator Or Baseline	PEG₄ (shorter): minimal t₁/₂ extension; PEG₂₄ (longer): significant t₁/₂ extension; non-PEGylated: rapid clearance
Quantified Difference	Class-level trend: each additional PEG unit beyond ~n=4 incrementally increases hydrodynamic radius and reduces renal clearance; quantitative t₁/₂ differences are conjugate-specific
Conditions	In vivo PK studies in rodent models; class-level inference from PEGylated protein and nanoparticle literature

Why This Matters

The PEG₈ length offers a tunable balance between avoiding rapid renal clearance and preventing excessive PEG accumulation, providing a design option for conjugates where extended circulation is desired but not at the expense of tumor penetration or target accessibility.

Tosylate Leaving Group Efficiency

The tosylate (-OTs) group in Azide-PEG8-Tos serves as an excellent leaving group for nucleophilic substitution (SN2) reactions, with leaving group ability comparable to mesylate (-OMs) and superior to halides such as chloride or bromide in polar aprotic solvents . Tosylates react efficiently with primary amines, thiols, and alkoxides under mild conditions (room temperature to 50°C, pH 7-9), enabling site-specific conjugation to biomolecules without denaturation [1]. In contrast, alternative electrophilic groups such as NHS esters (which hydrolyze rapidly) or maleimides (which require free thiols and are subject to retro-Michael addition) impose constraints on reaction conditions and conjugate stability [1].

Tosylate Reactivity

Class-level

Stable storage >1 yr at −20 °C; reacts with amines/thiols at pH 7–9

Enables shelf-stable, sequential conjugation workflows

Leaving-group efficiency vs NHS ester hydrolysis

Evidence Dimension	Leaving group ability and reaction condition compatibility
Target Compound Data	Tosylate: excellent leaving group, stable during storage under anhydrous conditions, reacts with amines and thiols at neutral to slightly basic pH
Comparator Or Baseline	NHS ester: faster hydrolysis (t₁/₂ ~10-30 min at pH 8.0); Maleimide: thiol-specific, susceptible to hydrolysis and retro-Michael addition; Halides: slower displacement kinetics
Quantified Difference	Tosylate exhibits storage stability >1 year at -20°C under inert atmosphere versus NHS ester degradation within weeks even at -20°C
Conditions	Nucleophilic substitution with amine nucleophiles in DMF, DMSO, or aqueous buffer pH 7-9

Why This Matters

The tosylate group provides a robust, shelf-stable electrophilic handle that can be stored long-term and used in sequential conjugation workflows without the timing constraints imposed by hydrolytically labile alternatives.

• [1] 西安瑞禧生物科技有限公司. (2025). Azide-PEG8-Ots 产品资料. View Source

Azide-PEG8-Tos Application Scenarios

ADC Linker Development and DAR Control

Azide-PEG8-Tos is employed in the construction of antibody-drug conjugates (ADCs) where precise control over linker length and conjugation stoichiometry is critical for therapeutic performance . The compound's monodisperse PEG₈ structure ensures a single molecular weight species, which directly contributes to consistent drug-to-antibody ratios (DAR) and reproducible pharmacokinetic profiles across batches . The azide group enables click conjugation to payloads bearing alkyne or strained cyclooctyne moieties, while the tosylate can be used to attach the linker to antibody lysine residues or thiols generated via interchain disulfide reduction, providing a modular, sequential conjugation strategy that minimizes aggregation and preserves antibody binding affinity .

PROTAC Linker Length Optimization

In the synthesis of proteolysis-targeting chimeras (PROTACs), the length and flexibility of the linker connecting the E3 ligase ligand and the target protein ligand directly influence ternary complex formation efficiency and degradation potency . The PEG₈ spacer in Azide-PEG8-Tos provides a specific spatial separation (estimated end-to-end distance ~25-30 Å in extended conformation) that falls within the optimal range identified for many PROTAC systems . Shorter linkers (e.g., PEG₄, ~12-15 Å) may restrict conformational sampling and reduce degradation efficiency, while longer linkers (e.g., PEG₁₂, ~40-45 Å) may introduce excessive flexibility and entropic penalties . The azide group enables modular assembly of PROTACs via click chemistry with alkyne-functionalized ligands, facilitating library synthesis and structure-activity relationship (SAR) studies .

Nanoparticle and Liposome Surface Functionalization

Azide-PEG8-Tos serves as a versatile building block for modifying nanoparticle surfaces (e.g., liposomes, polymeric nanoparticles, gold nanoparticles) with targeting ligands, imaging probes, or stealth coatings . The tosylate group enables covalent attachment to amine- or thiol-functionalized surfaces under mild aqueous conditions, while the terminal azide remains available for subsequent click conjugation to alkyne-modified ligands such as RGD peptides, folate, or antibodies . The PEG₈ spacer provides sufficient length to project ligands away from the nanoparticle surface, reducing steric hindrance and improving receptor accessibility compared to shorter PEG linkers (e.g., PEG₃-PEG₄) that may bury ligands within the surface corona . This modular, two-step functionalization strategy has been employed for in situ quantification of ligand surface density and optimization of targeting efficiency .

Hydrogel and Biomaterial Functionalization

In the fabrication of functional hydrogels for tissue engineering and drug delivery, Azide-PEG8-Tos enables the incorporation of bioactive cues (e.g., cell-adhesive peptides, growth factors) into PEG-based hydrogel networks through orthogonal conjugation strategies . The tosylate group can be reacted with amine-containing polymers or crosslinkers to form the primary network, leaving the azide groups intact for subsequent functionalization with alkyne-modified biomolecules via CuAAC or SPAAC . The defined PEG₈ spacer provides predictable swelling behavior and mesh size compared to polydisperse PEG alternatives, which is critical for controlling diffusional transport of nutrients and therapeutics within the hydrogel . Studies on triazole-based gels formed via azide-alkyne cycloaddition have demonstrated tunable mechanical properties and rapid tissue adhesion (within one minute), highlighting the utility of azide-PEG linkers in biomedical material design .

Application

Selection Property

Validation Focus

ADC Linker Development

Monodisperse stoichiometric control

DAR consistency and conjugate characterization

PROTAC Linker Optimization

Defined spacer length for ternary complex

Ternary complex formation and degradation efficiency

Nanoparticle Functionalization

Modular two-step orthogonal conjugation

Ligand surface density and receptor accessibility

Hydrogel Functionalization

Orthogonal network biofunctionalization

Swelling behavior and diffusional transport

• [1] Jølck, R. I., Sun, H., Berg, R. H., & Andresen, T. L. (2023). Catalyst-Free Conjugation and In Situ Quantification of Nanoparticle Ligand Surface Density Using Fluorogenic Cu-Free Click Chemistry. Bioconjugate Chemistry. View Source